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Compound of Interest

Compound Name: 4-Methylenepiperidine

Cat. No.: B3104435 Get Quote

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of 4-methylenepiperidine, with a primary focus on its molecular weight and

chemical formula. This document is intended for researchers, scientists, and professionals in

the field of drug development and chemical synthesis.

Introduction to 4-Methylenepiperidine
4-Methylenepiperidine, also known as 4-methylidenepiperidine, is a heterocyclic organic

compound. It serves as a valuable building block in synthetic organic chemistry. Its structure,

featuring a piperidine ring with an exocyclic double bond, makes it a versatile precursor for the

synthesis of various more complex molecules, including pharmaceutical agents. For instance, it

can be used in Suzuki cross-coupling reactions with aryl halides to produce benzyl piperidines

and related compounds[1]. The free base and its hydrochloride salt are common forms of this

compound available for research and synthesis purposes[1][2].

Physicochemical Properties
The core molecular properties of 4-methylenepiperidine and its hydrochloride salt are

summarized in the table below. These data are essential for stoichiometric calculations in

chemical reactions and for the characterization of synthesized compounds.
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Property
4-Methylenepiperidine
(Free Base)

4-Methylenepiperidine
Hydrochloride

Molecular Formula C6H11N[3]
C6H12ClN[4][5] (or C6H11N •

HCl[1][2])

Molecular Weight 97.16 g/mol [3] 133.62 g/mol [4][5]

Monoisotopic Mass 97.089149355 Da[3] 133.0658271 Da[4]

IUPAC Name 4-methylidenepiperidine[3]

4-

methylidenepiperidine;hydrochl

oride[4]

CAS Number 148133-82-8[2][3] 144230-50-2[1][2][4][5]

SMILES C=C1CCNCC1[3] C=C1CCNCC1.Cl[5]

Experimental Determination of Molecular Weight
and Formula
The determination of the molecular weight and formula of a compound like 4-
methylenepiperidine is typically achieved through mass spectrometry. This analytical

technique measures the mass-to-charge ratio (m/z) of ionized molecules.

Methodology: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of the 4-methylenepiperidine sample is prepared in a

suitable volatile solvent.

Ionization: The sample is introduced into the mass spectrometer, where it is ionized.

Common ionization techniques for a molecule of this type include Electrospray Ionization

(ESI) or Atmospheric Pressure Chemical Ionization (APCI). In ESI, a high voltage is applied

to the sample solution, creating an aerosol of charged droplets. As the solvent evaporates,

the charge density on the droplets increases, eventually leading to the formation of gas-

phase ions.
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Mass Analysis: The resulting ions are directed into a mass analyzer (e.g., Time-of-Flight

(TOF), Orbitrap, or Fourier-Transform Ion Cyclotron Resonance (FT-ICR)). The analyzer

separates the ions based on their mass-to-charge ratio.

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Data Interpretation: For 4-methylenepiperidine (C6H11N), in positive ion mode, the

protonated molecule [M+H]+ would be observed. HRMS provides a highly accurate mass

measurement (typically to within 5 ppm). This exact mass (e.g., 98.0967 for [C6H11N+H]+)

allows for the unambiguous determination of the elemental composition, confirming the

molecular formula.

Molecular Structure
The structural formula of 4-methylenepiperidine is a key aspect of its chemical identity. The

following diagram illustrates the connectivity of the atoms in the molecule.

Figure 1: 2D structure of 4-Methylenepiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3104435#4-methylenepiperidine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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